Cas no 1806664-71-0 (Ethyl 4-nitro-3-propionylbenzoate)

• Product Name: Ethyl 4-nitro-3-propionylbenzoate
• CAS No: 1806664-71-0
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 4958634
• Update Time: 2025-05-23

Ethyl 4-nitro-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitro-3-propionylbenzoate

• Inchi： 1S/C12H13NO5/c1-3-11(14)9-7-8(12(15)18-4-2)5-6-10(9)13(16)17/h5-7H,3-4H2,1-2H3
• InChI Key： IOWVTZNEPOLZIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C(CC)=O)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 2.1
• Topological Polar Surface Area: 89.2

Additional information on Ethyl 4-nitro-3-propionylbenzoate

Ethyl 4-nitro-3-propionylbenzoate (CAS No. 1806664-71-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-nitro-3-propionylbenzoate (CAS No. 1806664-71-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its nitro and propionyl functional groups, exhibits intriguing chemical behavior that makes it a valuable candidate for various research and industrial purposes.

The molecular structure of Ethyl 4-nitro-3-propionylbenzoate consists of a benzoate backbone with substituents that enhance its reactivity and versatility. The presence of the nitro group at the 4-position and the propionyl group at the 3-position introduces specific electronic and steric effects, which are crucial for its interaction with biological targets. These features make it an attractive molecule for designing novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing bioactive molecules with tailored functionalities. Ethyl 4-nitro-3-propionylbenzoate has emerged as a compound of interest due to its ability to modulate biological pathways through precise chemical modifications. Its nitro group can be further functionalized, allowing researchers to explore diverse derivatives with enhanced potency and selectivity.

One of the most compelling aspects of Ethyl 4-nitro-3-propionylbenzoate is its potential application in drug discovery. The benzoate moiety is a common pharmacophore found in many therapeutic agents, while the nitro and propionyl groups provide additional opportunities for chemical diversity. This combination has led to its investigation as a lead compound in the development of new treatments for various diseases.

Recent studies have highlighted the role of nitroaromatic compounds in medicinal chemistry. The nitro group in Ethyl 4-nitro-3-propionylbenzoate can be reduced to an amine, which is a crucial step in many synthetic pathways. This transformation opens up possibilities for creating amine derivatives that can serve as intermediates in the synthesis of more complex molecules.

The propionyl group at the 3-position of the benzoate ring adds another layer of complexity to this compound. It can participate in hydrogen bonding interactions, making it a valuable component in designing molecules that interact with biological targets through non-covalent bonds. This property is particularly important for developing drugs that require high specificity and affinity.

In addition to its pharmaceutical applications, Ethyl 4-nitro-3-propionylbenzoate has shown promise in materials science. Its unique structural features make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For instance, it can be incorporated into polymers or coatings to enhance their mechanical strength or thermal stability.

The synthesis of Ethyl 4-nitro-3-propionylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired product with minimal byproducts.

The chemical reactivity of this compound also makes it a useful tool for mechanistic studies in organic chemistry. Researchers can use it as a model system to understand reaction pathways and develop new catalytic methods. This research not only advances our fundamental understanding of organic transformations but also contributes to the development of more efficient synthetic strategies.

In conclusion, Ethyl 4-nitro-3-propionylbenzoate (CAS No. 1806664-71-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and chemical properties make it an invaluable asset for researchers exploring new frontiers in chemical biology. As our understanding of its applications continues to grow, we can expect to see further innovations driven by this versatile molecule.